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MSAB XRY Technical Support Center

This technical support center provides troubleshooting guidance and answers to frequently
asked questions (FAQs) for researchers, scientists, and drug development professionals using
MSAB XRY for mobile device data extraction.

Troubleshooting Guides

This section provides solutions to common challenges encountered during data extraction with
MSAB XRY.

Connectivity Issues

Question: My device is not being detected by XRY. What should | do?
Answer:

Device connectivity is a common issue that can often be resolved with a few troubleshooting
steps.

Initial Checks:

e Cables and Ports: Ensure you are using an original, high-quality USB cable. Try connecting
to a different USB port on your computer to rule out a faulty port.
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e Device State: The device should be powered on. For many extractions, the device needs to
be unlocked.

e Trust Prompts: On iOS devices, ensure you have "trusted" the computer. On Android
devices, enable "USB Debugging" and accept any connection prompts.

XRY-Specific Solutions:

o Device Cleanup: A primary cause of connectivity failure is outdated or conflicting USB
drivers. XRY includes a "Device Cleanup" utility to resolve this.[1]

o

In XRY, navigate to the main menu in the top-left corner.

o Select "Device Cleanup."

o You will be prompted to allow the application to make changes; select "Yes."
o Choose to clear "USB" connections.

o Alist of previously connected device drivers will appear. You can select all (Ctrl+A) and
proceed to remove them.

o After the cleanup is complete, attempt to connect the device and start the extraction again.

[1]

Extraction Failures & Errors

Question: My extraction process starts but fails before completion. What are the common
causes and solutions?

Answer:

Extraction failures can stem from a variety of factors, from the device's security features to the
chosen extraction method.

General Troubleshooting:
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» Review the Log Files: XRY generates detailed log files for each extraction attempt. These
logs provide a timeline of the processes and can indicate at which stage the failure occurred.
These logs are crucial for self-troubleshooting or when contacting MSAB support.[2]

o Check Device Compatibility: Refer to the XRY Device Manual, which is included in your XRY
installation directory or available on the MSAB Customer Portal.[2][3] This manual provides
detailed information on supported devices, operating system versions, and the types of data
that can be extracted.

o Update XRY: Ensure you are using the latest version of the XRY software. MSAB frequently
releases updates to support new devices, operating systems, and apps.[3]

Specific Scenarios:
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Scenario

Potential Cause

Recommended Solution

Security Code Error on Android

XRY failed to modify the
device's parameters to prepare
for the dump. This could be
due to an unsupported device
or the device not being in the

correct state.[4]

Ensure the device is fully
supported by checking the
device manual. Attempt to put
the device into the correct
mode (e.g., download mode)
as instructed by XRY. If the
issue persists, contact MSAB

support with the log files.

Physical Extraction Fails

The device's operating system
and security features are
preventing direct memory
access. This is common with
newer, highly encrypted
devices.

Use XRY Pro, which offers
advanced exploits to bypass
modern security measures.[5]
For some Android devices, a
physical extraction may require
specific hardware like the
Android Pi Dumper.[6]

Logical Extraction Fails for

Specific Apps

The application data is
encrypted, or the app
developer has prevented data
from being included in
backups. XRY may also be
unable to downgrade pre-
installed applications on some
Android devices to facilitate

data extraction.

Use XRY Photon, which
performs a "screen scraping”
of the application's interface to
capture the data as it is
displayed.[7] This is a valuable
workaround when logical
extraction of app data is not

possible.

iOS Extraction Issues

For targeted, rapid extractions
on non-jailbroken iOS devices,
iTunes backup encryption must
be disabled.[8] For some data
types, like calls on iOS 13 and
later, encrypted backups are
required, which may not be
supported by the targeted

extraction method.[8]

For the fastest extractions,
ensure iTunes backup
encryption is off. If you need to
extract data that requires an
encrypted backup, you may
need to perform a full logical
extraction instead of a targeted
one. For more advanced

access, especially on older
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devices, exploits like Checkm8
are integrated into XRY.[9]

Frequently Asked Questions (FAQs)

Q1: What is the difference between Logical and Physical extraction in XRY?

Al: Logical and Physical extractions are two different methods of acquiring data from a mobile
device.

o Logical Extraction: This method communicates with the device's operating system to access
and extract data, similar to how a user would see it on the device.[9][10] It is the quickest
method and is ideal for extracting live data and file system information.[10][11]

o Physical Extraction: This method bypasses the operating system to create a bit-by-bit copy
of the device's memory.[12][13] This allows for the recovery of deleted data and data from
locked or encrypted devices that are inaccessible through logical means.[12][13][14]

Q2: Can XRY extract data from locked devices?

A2: Yes, XRY has capabilities to handle locked devices, primarily through physical extraction
methods and advanced exploits.

o XRY Physical can bypass the operating system and security codes on many devices.[13][14]

» XRY Pro is specifically designed for advanced scenarios and includes the latest exploits to
bypass passcodes and extract data from highly secure and modern devices.[5] It can
perform brute-force attacks on passcodes and even extract RAM from some locked Android
devices.[5]

Q3: I am unable to extract data from a specific application. Why is this?

A3: There are several reasons why you might not be able to extract data from a specific
application:

e Encryption: The application may use end-to-end encryption, and the data may not be stored
in a readable format on the device.
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o App Developer Restrictions: Some app developers specifically prevent their application's
data from being included in standard backups, which is what logical extraction often relies
on.

o Unsupported App Version: While MSAB constantly updates app support, you may be
encountering a version that is not yet fully supported for decoding.

e Workaround: In such cases, XRY Photon is the recommended tool. It automates the process
of taking screenshots of the app's content, effectively capturing the data as it is displayed on
the screen.[7]

Q4: What should I do if I am working with a non-standard or "Chinese chipset" device?

A4: For non-standard mobile devices, particularly those with chipsets from manufacturers like
MediaTek (MTK), Spreadtrum, and Coolsand, MSAB offers specific solutions.

o XRY Pinpoint: This is a specialized hardware and software solution designed to handle the
unique connections and chipsets of such devices.[13]

o MediaTek (MTK) Generic Profile: XRY has improved support for MTK chipsets, and you can
often perform a physical extraction by selecting the "Android MediaTek Generic" profile.[15]

Q5: How can | ensure the integrity of the extracted data?
A5: MSAB places a strong emphasis on the forensic integrity of the data.

e Secure File Format: XRY saves extracted data in a proprietary, secure file format (.xry) that
includes a full audit trail.[10]

e Hashing: XRY uses hash algorithms to verify the integrity of the extracted data.[10]
o XAMN Validation: You can use the XAMN analysis tool to validate the integrity of the .xry file.

Data Presentation
Table 1: Comparison of XRY Extraction Methods
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Feature XRY Logical XRY Physical XRY Pro XRY Photon
) ) ) Extracting data
Quick extraction Recovery of Accessing the ;
rom
Primary Use of live and file deleted, hidden, most secure and
unsupported or
Case system data.[9] and protected modern locked
] encrypted apps.
[11] data.[12][16] devices.[5][11] 7]
) Can be time-
Varies (can be )
Slower than consuming
Speed Fastest ) lengthy for brute- )
Logical depending on the
force)
amount of data
Limited, may )
Yes, by carving
recover some
Access to from the raw
deleted data Yes No

Deleted Data

from databases.
[13]

memory image.
[12]

Yes, through

Yes, on advanced Requires the
Bypass : .
No supported exploits and device to be
Passcodes )
devices.[14][16] brute-force.[5] unlocked.
[17]
) Utilizes Automated
Communicates Bypasses the OS
] ) ) advanced screen capture
How it Works with the device's to read raw )
software exploits. and data
0S.[9][10] memory.[12][13]

[5]

recording.[7]

Experimental Protocols
Protocol: Physical Extraction of MediaTek (MTK) Chipset

Devices

This protocol outlines the general steps for performing a physical extraction on an Android
device with a MediaTek chipset using XRY.[15]

1. Preparation:
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e Ensure XRY is updated to the latest version.

e Have the correct USB cable for the device.

« |dentify the device's chipset as MediaTek. This can often be done through online research of
the device model.

2. XRY Setup:

e Open XRY and create or open a case.

 In the device selection screen, choose the "Android MediaTek Generic" profile.
o Select "Physical" as the extraction type and proceed.

 Fill in the case and device details as prompted.

3. Device Connection and Boot ROM Mode:

o XRY will provide instructions to put the device into "Boot ROM" mode. This typically involves:
o Powering off the device.

e Pressing and holding the volume up and/or down buttons.

o Connecting the device to the computer via the USB cable while holding the buttons.

o Release the buttons once XRY detects the device and the extraction process begins.

4. Extraction and Decoding:

o XRY will proceed with the physical extraction of the device's memory.

¢ Once the extraction is complete, XRY will automatically begin the decoding process.

« If the device is encrypted and a passcode is known, you may be prompted to enter it. If the
passcode is unknown, XRY Pro may offer brute-force options.

5. Analysis:
e Once decoding is complete, the extracted data can be analyzed in XAMN.

Mandatory Visualization

Logical Workflow for Choosing an MSAB XRY Extraction
Method
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Caption: Decision workflow for selecting the appropriate MSAB XRY data extraction method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. youtube.com [youtube.com]
e 2. Support - MSAB [msab.com]
e 3. FAQ - MSAB [msab.com]

e 4. reddit.com [reddit.com]

e 5. XRY Pro: How to Use the Ultimate Data Extraction and Decoding Tool - MSAB
[msab.com]

e 6. msab.com [msab.com]

e 7. msab.com [msab.com]

8. forensicfocus.com [forensicfocus.com]

» 9. Mobile data extraction - MSAB [msab.com]

e 10. XRY Logical — Quick Extractions from Digital Devices | MSAB [msab.com]

e 11. XRY — Mobile Data Forensic Phone Extraction & Recovery | MSAB [msab.com]
e 12. msab.com [msab.com]

e 13. pelorus.in [pelorus.in]

o 14. certifiedsystemsgroup.com [certifiedsystemsgroup.com]

o 15. XRY Recovery: How to Extract Data from MediaTek Chipsets - MSAB [msab.com]
e 16. XRY Physical — Physical Extraction XRY Software | MSAB [msab.com]

e 17. msab.com [msab.com]

 To cite this document: BenchChem. [Common challenges when using MSAB XRY for data
extraction]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15602742#common-challenges-when-using-msab-
xry-for-data-extraction]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b15602742?utm_src=pdf-custom-synthesis
https://www.youtube.com/watch?v=gcLwJskZ18E
https://www.msab.com/support/
https://www.msab.com/support/faq/
https://www.reddit.com/r/digitalforensics/comments/1o2vsz5/msab_xry_security_code_error/
https://www.msab.com/blog/xry-pro-advanced-data-extraction/
https://www.msab.com/blog/xry-pro-advanced-data-extraction/
https://www.msab.com/updates/physical-extraction-from-selected-android-phones-is-now-possible-with-the-android-pi-dumper/
https://www.msab.com/blog/xry-photon-accessing-data-that-cant-be-accessed/
https://www.forensicfocus.com/forums/general/msab-xry-ios-rapid-targeted-extraction/
https://www.msab.com/mobile-data-extraction/
https://www.msab.com/product/xry-extract/xry-logical/
https://www.msab.com/product/xry-extract/
https://www.msab.com/wp-content/uploads/2024/06/XRY_Physical_EN.pdf
https://www.pelorus.in/how-to-recover-deleted-data-xry-msab/
https://certifiedsystemsgroup.com/msab-xry-extract-physical-revolutionizing-digital-forensic-investigations/
https://www.msab.com/blog/mediatek-chipsets-xry-extraction/
https://www.msab.com/product/xry-extract/xry-physical/
https://www.msab.com/wp-content/uploads/2024/10/XRY_Pro_EN_5-4.pdf
https://www.benchchem.com/product/b15602742#common-challenges-when-using-msab-xry-for-data-extraction
https://www.benchchem.com/product/b15602742#common-challenges-when-using-msab-xry-for-data-extraction
https://www.benchchem.com/product/b15602742#common-challenges-when-using-msab-xry-for-data-extraction
https://www.benchchem.com/product/b15602742#common-challenges-when-using-msab-xry-for-data-extraction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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